Cas no 2138199-94-5 (1-({(benzyloxy)carbonylamino}methyl)-4,4-dimethylcyclohexane-1-carboxylic acid)

• Product Name: 1-({(benzyloxy)carbonylamino}methyl)-4,4-dimethylcyclohexane-1-carboxylic acid
• CAS No: 2138199-94-5
• MF: C₁₈H₂₅NO₄
• MW: 319.39540553093
• CID: 6389429
• PubChem ID: 69222597
• Update Time: 2025-05-24

1-({(benzyloxy)carbonylamino}methyl)-4,4-dimethylcyclohexane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-({(benzyloxy)carbonylamino}methyl)-4,4-dimethylcyclohexane-1-carboxylic acid
• SCHEMBL4867430
• 1-({[(benzyloxy)carbonyl]amino}methyl)-4,4-dimethylcyclohexane-1-carboxylic acid
• EN300-1083666
• 2138199-94-5

• Inchi： 1S/C18H25NO4/c1-17(2)8-10-18(11-9-17,15(20)21)13-19-16(22)23-12-14-6-4-3-5-7-14/h3-7H,8-13H2,1-2H3,(H,19,22)(H,20,21)
• InChI Key： SMQCHUXFZFGNRC-UHFFFAOYSA-N
• SMILES： OC(C1(CNC(=O)OCC2C=CC=CC=2)CCC(C)(C)CC1)=O

Computed Properties

• Exact Mass: 319.17835828g/mol
• Monoisotopic Mass: 319.17835828g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 417
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 75.6Ų

Additional information on 1-({(benzyloxy)carbonylamino}methyl)-4,4-dimethylcyclohexane-1-carboxylic acid

1-({(Benzyloxy)carbonylamino}methyl)-4,4-dimethylcyclohexane-1-carboxylic Acid: A Comprehensive Overview

The compound with CAS No. 2138199-94-5, known as 1-({(benzyloxy)carbonylamino}methyl)-4,4-dimethylcyclohexane-1-carboxylic acid, is a highly specialized organic molecule with significant potential in various fields of chemical research and application. This compound is characterized by its complex structure, which includes a cyclohexane ring substituted with a benzyloxycarbonyl (Cbz) group and a carboxylic acid moiety. The presence of the Cbz group suggests that this compound may be utilized in peptide synthesis or as a protecting group in organic chemistry.

Recent studies have highlighted the importance of such compounds in the development of novel therapeutic agents. For instance, researchers have explored the use of similar structures in drug delivery systems, where the Cbz group plays a critical role in controlling the release of active pharmaceutical ingredients. The cyclohexane ring, being a rigid and stable structure, provides an ideal scaffold for further functionalization. This makes 1-({(benzyloxy)carbonylamino}methyl)-4,4-dimethylcyclohexane-1-carboxylic acid a promising candidate for applications in medicinal chemistry.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. Key steps include the formation of the cyclohexane ring, the introduction of the benzyloxycarbonyl group, and the subsequent functionalization with the carboxylic acid moiety. Advanced techniques such as microwave-assisted synthesis and catalytic hydrogenation have been employed to optimize these steps, leading to more efficient production methods.

In terms of pharmacological properties, this compound exhibits interesting behavior in vitro studies. Its ability to interact with specific biological targets has been investigated using computational modeling and experimental assays. These studies suggest that 1-({(benzyloxy)carbonylamino}methyl)-4,4-dimethylcyclohexane-1-carboxylic acid may possess anti-inflammatory or antioxidant properties, making it a valuable lead compound for drug discovery.

Furthermore, the environmental impact of this compound has been a topic of recent research. Studies have shown that its degradation products are non-toxic and biodegradable under standard conditions. This aligns with current trends toward sustainable chemistry and green manufacturing practices.

In conclusion, 1-({(benzyloxy)carbonylamino}methyl)-4,4-dimethylcyclohexane-1-carboxylic acid represents a cutting-edge molecule with diverse applications in organic synthesis and pharmaceutical research. Its unique structure and promising biological properties position it as a key player in future advancements within these fields.